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Compound of Interest

Compound Name: 2-Ethyl-2-adamantanol

Cat. No.: B087108 Get Quote

Essential Safety and Handling Guide for 2-Ethyl-
2-adamantanol
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling, storage, and

disposal of 2-Ethyl-2-adamantanol. Given the limited availability of a comprehensive Safety

Data Sheet (SDS), a conservative approach to handling, based on best laboratory practices for

solid chemical compounds, is strongly advised.

Summary of Key Safety Information
Due to incomplete hazard data for 2-Ethyl-2-adamantanol, it is crucial to handle this

compound with a high degree of caution. Assume the substance is hazardous upon contact

and inhalation. The following table summarizes the known physical and chemical properties.
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Property Value Source

CAS Number 14648-57-8 [1][2]

Molecular Formula C12H20O [1][2]

Molecular Weight 180.29 g/mol [1][2]

Physical State Solid -

Melting Point -63 °C (lit.) [1]

Boiling Point 117 °C [1]

Operational Plan: From Receipt to Disposal
A systematic approach is essential to ensure safety when working with 2-Ethyl-2-
adamantanol.

Receiving and Inspection
Upon receipt, inspect the container for any damage or leaks.

Verify that the label clearly identifies the contents as 2-Ethyl-2-adamantanol and includes

the CAS number.

Transport the sealed container to the designated storage area.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3]

Keep away from incompatible materials such as oxidizing agents.

Ensure the storage area is clearly marked with the identity of the chemical.

Handling
All handling of 2-Ethyl-2-adamantanol should be conducted in a properly functioning

chemical fume hood to avoid inhalation of any dust or vapors.[4]
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Wear appropriate Personal Protective Equipment (PPE) at all times. See the "Personal

Protective Equipment" section for details.

When transferring the solid, use a clean spatula and a wide-mouthed container to minimize

spills.[5]

Avoid the formation of dust.[3]

After handling, thoroughly wash hands and any exposed skin with soap and water.[6]

Spill Response
In case of a spill, evacuate the immediate area.

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a labeled, sealed container for hazardous waste disposal.

Clean the spill area with an appropriate solvent and then wash with soap and water.

Report all spills to the laboratory supervisor.

Disposal
Dispose of 2-Ethyl-2-adamantanol and any contaminated materials as hazardous waste.

Follow all local, state, and federal regulations for chemical waste disposal.

Do not dispose of this chemical down the drain or in the regular trash.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling 2-Ethyl-2-adamantanol.
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PPE Category Specific Requirements Rationale

Eye and Face Protection
Chemical safety goggles with

side shields.

Protects eyes from splashes

and airborne particles.[4]

Skin Protection

- Nitrile gloves- Laboratory

coat that covers the arms and

closes in the front.

Prevents direct skin contact

with the chemical.[4]

Respiratory Protection
Work in a certified chemical

fume hood.

Minimizes the risk of inhaling

dust or vapors.[4]

Footwear Closed-toe shoes. Protects feet from spills.[4]

Experimental Protocols
Detailed methodologies for all key experiments should be developed and reviewed by the

institution's environmental health and safety department prior to commencement. These

protocols should incorporate the handling and disposal procedures outlined in this document.

Visual Workflow for Handling 2-Ethyl-2-adamantanol
The following diagram illustrates the key steps for the safe handling of 2-Ethyl-2-adamantanol
from receipt to disposal.
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Safe Handling Workflow for 2-Ethyl-2-adamantanol

Receiving
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Receive and Inspect Container

Store in Cool, Dry, Ventilated Area

Don Appropriate PPE

Work in Chemical Fume Hood

Weigh and Handle Chemical

Clean Work Area

Collect Waste in Labeled Container

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling 2-Ethyl-2-adamantanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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